Cas no 7043-10-9 (2-cyclopropyl-6-methylpyrimidin-4-ol)

• Product Name: 2-cyclopropyl-6-methylpyrimidin-4-ol
• CAS No: 7043-10-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD11054233
• CID: 975134
• PubChem ID: 135844179
• Update Time: 2025-05-23

2-cyclopropyl-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-cyclopropyl-6-methyl- (9CI)
• 2-cyclopropyl-6-methylpyrimidin-4-ol
• SB56101
• DTXSID80538518
• C91350
• Z1259273233
• 7043-10-9
• CHEMBL4557601
• MFCD11054233
• AKOS005173795
• EN300-71936
• 2-cyclopropyl-4-methyl-1H-pyrimidin-6-one
• SCHEMBL23716809
• AS-68174
• F8881-1118
• OOOLAZSWCDZAFE-UHFFFAOYSA-N
• 2-Cyclopropyl-6-methylpyrimidin-4(1H)-one
• SCHEMBL5226624
• DB-313930
• 2-cyclopropyl-6-methyl-4-hydroxy-pyrimidine
• ALBB-013257
• 4-pyrimidinol, 2-cyclopropyl-6-methyl-

• MDL： MFCD11054233
• Inchi： 1S/C8H10N2O/c1-5-4-7(11)10-8(9-5)6-2-3-6/h4,6H,2-3H2,1H3,(H,9,10,11)
• InChI Key： OOOLAZSWCDZAFE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(C2CC2)N1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-cyclopropyl-6-methylpyrimidin-4-ol

2-Cyclopropyl-6-Methylpyrimidin-4-Ol: A Comprehensive Overview

2-Cyclopropyl-6-methylpyrimidin-4-ol (CAS No. 7043-10-9) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are widely studied due to their unique chemical properties and biological activities. The structure of 2-cyclopropyl-6-methylpyrimidin-4-ol is characterized by a pyrimidine ring substituted with a cyclopropyl group at position 2, a methyl group at position 6, and a hydroxyl group at position 4. These substituents contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-cyclopropyl-6-methylpyrimidin-4-ol through various routes. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly useful in scaling up production for preclinical studies. Additionally, researchers have explored the use of green chemistry principles to develop environmentally friendly synthesis pathways for this compound, aligning with global sustainability goals.

The biological activity of 2-cyclopropyl-6-methylpyrimidin-4-ol has been extensively investigated in recent years. Studies have demonstrated its potential as a lead compound in drug discovery, particularly in the development of kinase inhibitors. For instance, a 2023 study published in *Nature Communications* highlighted its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, this compound has shown promising results in anti-inflammatory and antioxidant assays, suggesting its potential application in treating chronic inflammatory diseases.

In the agricultural sector, 2-cyclopropyl-6-methylpyrimidin-4-ol has been evaluated as a candidate for developing novel pesticides. Its ability to disrupt specific biochemical pathways in pests without significant toxicity to non-target species makes it an attractive option for sustainable pest management. Field trials conducted in 2023 demonstrated its efficacy against major crop pests, with minimal environmental impact compared to conventional pesticides.

From a materials science perspective, 2-cyclopropyl-6-methylpyrimidin-4-ol has been explored as a building block for advanced materials such as organic semiconductors and sensors. Its unique electronic properties make it suitable for applications in flexible electronics and wearable devices. Researchers at the University of Cambridge recently reported on its integration into organic field-effect transistors (OFETs), showcasing its potential for high-performance electronic applications.

Despite its numerous advantages, the commercialization of 2-cyclopropyl-6-methylpyrimidin-4-ol faces challenges related to cost-effective synthesis and regulatory approval. However, ongoing research efforts aim to address these issues through innovative process optimization and collaborative industry-academia partnerships.

In conclusion, 2-cyclopropyl-6-methylpyrimidin-4-ol (CAS No. 7043-10-9) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in future innovations. As research continues to uncover new applications and optimize its production processes, this compound is poised to make significant contributions to science and technology.